![molecular formula C21H20FN5O3S2 B2698996 N-(2-(6-((3-fluorobenzyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methoxybenzenesulfonamide CAS No. 873002-07-4](/img/structure/B2698996.png)
N-(2-(6-((3-fluorobenzyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methoxybenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of this compound involves several steps. One notable route is the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido-[4,5-d]pyrimidine-2,4(1H,3H)-diones in the presence of triethylamine . The newly synthesized compound’s structure is confirmed through spectral data, elemental analyses, and alternative synthetic routes.
Scientific Research Applications
Synthesis and Biological Activities
Synthetic Pathways and Derivative Formation : Research has demonstrated the synthesis of various condensed-azole derivatives, including those related to the specified chemical compound, showcasing their potential in creating potent biological agents. These efforts underline the importance of structural modification and derivative synthesis in enhancing biological activity and specificity (Kuwahara et al., 1997; Zhang et al., 2010).
Anticancer and Antioxidant Properties : Novel derivatives have been evaluated for their anticancer and antioxidant activities, with some compounds showing promising results against various cancer cell lines and demonstrating significant antioxidant potential. This research highlights the compound's relevance in the development of therapeutic agents against cancer and oxidative stress-related diseases (Tumosienė et al., 2020).
Anticonvulsant and Antimicrobial Effects : The compound and its derivatives have also been studied for their potential anticonvulsant and antimicrobial activities. These studies suggest the compound's versatility in potentially treating seizure disorders and microbial infections, indicating a broad spectrum of pharmacological applications (Kelley et al., 1995; Hassan, 2013).
Herbicidal and Antifungal Activity : There is evidence to suggest that derivatives of this compound have herbicidal and antifungal activities, potentially contributing to agricultural applications by providing new tools for weed and fungal control (Moran, 2003).
properties
IUPAC Name |
N-[2-[6-[(3-fluorophenyl)methylsulfanyl]-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethyl]-4-methoxybenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20FN5O3S2/c1-30-17-5-7-18(8-6-17)32(28,29)23-12-11-20-25-24-19-9-10-21(26-27(19)20)31-14-15-3-2-4-16(22)13-15/h2-10,13,23H,11-12,14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LMZYRRLQLJVHSD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)NCCC2=NN=C3N2N=C(C=C3)SCC4=CC(=CC=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20FN5O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
473.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.